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Compound of Interest

Compound Name: Einecs 304-904-9

Cat. No.: B15189360 Get Quote

Product Name: FluoroSurfactant 304

Einecs Number: 304-904-9

Chemical Name: bis[3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,12,12,12-icosafluoro-11-

(trifluoromethyl)dodecyl] hydrogen phosphate, compound with 2,2'-iminodiethanol (1:1)

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: These application notes provide a general framework and starting formulations for

the use of Einecs 304-904-9 in hydrophobic coatings. Optimization of the formulation and

process parameters may be required for specific substrates and applications.

Introduction
Einecs 304-904-9, hereafter referred to as FluoroSurfactant 304, is a highly fluorinated anionic

surfactant. Its chemical structure, characterized by long perfluorinated alkyl chains, imparts

exceptional water and oil repellency to surfaces. This property makes it a prime candidate for

the formulation of hydrophobic and superhydrophobic coatings. Such coatings are of significant

interest in various fields for their self-cleaning, anti-icing, and anti-corrosion properties.[1][2]

This document outlines the formulation principles, experimental protocols for preparation and

characterization, and expected performance of hydrophobic coatings incorporating
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FluoroSurfactant 304. The protocols provided are based on established sol-gel and

nanocomposite coating methodologies.

Formulation Principles
The creation of a hydrophobic surface relies on two key principles: low surface energy and high

surface roughness.[2] FluoroSurfactant 304 primarily contributes to lowering the surface energy

of the coating. To achieve the necessary surface roughness for superhydrophobicity (water

contact angle > 150°), the incorporation of nanoparticles is essential.

A typical formulation will consist of:

A binder matrix: Often a sol-gel precursor like tetraethyl orthosilicate (TEOS) or a polymer

resin, which provides adhesion to the substrate and durability.

Nanoparticles: Such as silica (SiO2), titania (TiO2), or alumina (Al2O3), to create the

required micro/nanoscale roughness.

FluoroSurfactant 304: To lower the surface energy of the coating.

A solvent system: To dissolve and disperse the components.

A catalyst: To promote the hydrolysis and condensation of the sol-gel precursor.

Experimental Protocols
Materials and Equipment
Materials:

Tetraethyl orthosilicate (TEOS)

Fumed silica nanoparticles (hydrophobic or hydrophilic)

FluoroSurfactant 304 (Einecs 304-904-9)

Ethanol (anhydrous)

Ammonium hydroxide (28-30% solution)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.mdpi.com/2076-3417/2/2/453
https://www.benchchem.com/product/b15189360?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15189360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Deionized water

Substrates (e.g., glass slides, aluminum panels)

Equipment:

Magnetic stirrer and stir bars

Ultrasonic bath

Pipettes and graduated cylinders

Beakers and flasks

Spin coater or spray gun

Oven or hot plate

Contact angle goniometer

Preparation of Hydrophobic Coating Solution (Sol-Gel
Method)
This protocol describes the preparation of a silica-based hydrophobic coating solution.

Prepare the Sol-Gel Binder:

In a clean, dry beaker, mix TEOS and ethanol in a 1:10 molar ratio.

Stir the solution for 15 minutes at room temperature. .

Hydrolysis and Condensation:

Prepare a solution of deionized water, ethanol, and ammonium hydroxide (e.g., 1:10:0.1

molar ratio relative to TEOS).

Add this solution dropwise to the TEOS/ethanol mixture while stirring vigorously.

Continue stirring for 2 hours at room temperature to form the silica sol. .
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Incorporate Nanoparticles and FluoroSurfactant 304:

Disperse fumed silica nanoparticles in a separate container with ethanol to a concentration

of 1-5% (w/v). Use an ultrasonic bath for 30 minutes to ensure a uniform dispersion.

Add the nanoparticle dispersion to the silica sol and stir for 1 hour.

Prepare a 0.1-1% (w/v) solution of FluoroSurfactant 304 in ethanol.

Add the FluoroSurfactant 304 solution to the mixture and stir for an additional 30 minutes.

Coating Application
Option A: Spin Coating (for flat substrates)

Clean the substrate thoroughly with ethanol and deionized water, then dry with a stream of

nitrogen or clean air.

Place the substrate on the spin coater chuck.

Dispense a small amount of the coating solution onto the center of the substrate.

Spin the substrate at a speed of 1000-3000 rpm for 30-60 seconds.

Dry the coated substrate in an oven at 100-150°C for 30-60 minutes to cure the coating.

Option B: Spray Coating (for various geometries)

Ensure the substrate surface is clean and dry.

Use a spray gun with a fine nozzle.

Spray the coating solution onto the substrate from a distance of 15-20 cm, ensuring even

coverage.

Allow the solvent to evaporate for a few minutes between layers if multiple coats are desired.

Cure the coated substrate in an oven at 100-150°C for 30-60 minutes.
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Characterization of the Hydrophobic Coating
Contact Angle Measurement:

Place the coated substrate on the stage of the contact angle goniometer.

Dispense a droplet of deionized water (typically 5-10 µL) onto the surface.

Measure the static contact angle.

To measure the contact angle hysteresis, slowly add and then withdraw water from the

droplet to determine the advancing and receding contact angles. The hysteresis is the

difference between these two angles.

Data Presentation
The performance of hydrophobic coatings is primarily evaluated by their water contact angle

and contact angle hysteresis. The following tables provide expected data for coatings

formulated with and without FluoroSurfactant 304.

Table 1: Static Water Contact Angle of Coatings

Formulation Binder Nanoparticles
FluoroSurfacta
nt 304

Avg. Contact
Angle (°)

Control 1 Silica Sol None No 45 ± 5

Control 2 Silica Sol 2% SiO2 No 110 ± 10

Formulation A Silica Sol 2% SiO2 0.5% 155 ± 5

Formulation B Silica Sol 5% SiO2 1% 165 ± 5

Table 2: Contact Angle Hysteresis

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15189360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Formulation
Advancing Angle
(°)

Receding Angle (°) Hysteresis (°)

Control 2 115 95 20

Formulation A 158 152 6

Formulation B 168 162 6

Visualizations
Experimental Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15189360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solution Preparation

Coating Application

Characterization

Prepare Silica Sol
(TEOS, Ethanol, H2O, NH4OH)

Mix Sol, Nanoparticle
Dispersion, and Surfactant

Disperse SiO2 Nanoparticles
in Ethanol

Dissolve FluoroSurfactant 304
in Ethanol

Clean Substrate

Apply Coating
(Spin or Spray)

Cure in Oven

Contact Angle Measurement

Click to download full resolution via product page

Caption: Workflow for the preparation and characterization of hydrophobic coatings.

Principle of Superhydrophobicity
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Coating Components

Surface Properties

Resulting Phenomenon

FluoroSurfactant 304

Low Surface Energy
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High Surface Roughness

Superhydrophobicity
(Contact Angle > 150°)
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Caption: The combined effect of low surface energy and high surface roughness leads to

superhydrophobicity.

Safety Precautions
Work in a well-ventilated area or a fume hood, especially when handling solvents and

ammonium hydroxide.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Consult the Safety Data Sheet (SDS) for all chemicals before use.

Avoid inhalation of vapors and direct contact with skin and eyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.researchgate.net/publication/276465588_The_behaviour_of_fluoro-_and_hydrocarbon_surfactants_used_for_fabrication_of_superhydrophobic_coatings_at_solidwater_interface
https://www.mdpi.com/2076-3417/2/2/453
https://www.benchchem.com/product/b15189360#formulation-of-hydrophobic-coatings-with-einecs-304-904-9
https://www.benchchem.com/product/b15189360#formulation-of-hydrophobic-coatings-with-einecs-304-904-9
https://www.benchchem.com/product/b15189360#formulation-of-hydrophobic-coatings-with-einecs-304-904-9
https://www.benchchem.com/product/b15189360#formulation-of-hydrophobic-coatings-with-einecs-304-904-9
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15189360?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15189360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

